Cas no 1219532-80-5 (Methyl 1,4-diazepane-2-carboxylate)

• Product Name: Methyl 1,4-diazepane-2-carboxylate
• CAS No: 1219532-80-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD12755514
• CID: 4563499
• Update Time: 2025-10-31

Methyl 1,4-diazepane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1,4-diazepane-2-carboxylate
• SY233686
• Methyl 1,4-diazepane-2-carboxylate

• MDL： MFCD12755514
• Inchi： 1S/C7H14N2O2/c1-11-7(10)6-5-8-3-2-4-9-6/h6,8-9H,2-5H2,1H3
• InChI Key： RJXUBTXXVKZZPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4

Additional information on Methyl 1,4-diazepane-2-carboxylate

Methyl 1,4-diazepane-2-carboxylate (CAS No. 1219532-80-5): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 1,4-diazepane-2-carboxylate, identified by the chemical abstracts service number CAS No. 1219532-80-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structure that combines a methyl ester group with a diazepane core, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of Methyl 1,4-diazepane-2-carboxylate consists of a seven-membered ring containing two nitrogen atoms, which is characteristic of the diazepane moiety. This structural framework imparts specific electronic and steric properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of the carboxylate ester at the 2-position and the methyl group at the 1-position further enhances its utility in various chemical transformations.

In recent years, there has been growing interest in exploring the pharmacological properties of diazepane derivatives. The< strong>Methyl 1,4-diazepane-2-carboxylate has been studied for its potential role as a precursor in the synthesis of bioactive molecules. Researchers have been particularly intrigued by its ability to serve as a scaffold for developing compounds with neurological and anti-inflammatory effects.

One of the most compelling aspects of Methyl 1,4-diazepane-2-carboxylate is its versatility in synthetic chemistry. The compound can undergo a variety of reactions, including nucleophilic substitutions, eliminations, and couplings, making it a valuable building block for constructing more complex structures. Its reactivity is further modulated by the electron-withdrawing nature of the carboxylate group, which can influence the regioselectivity of certain transformations.

Recent studies have highlighted the importance of diazepane derivatives in medicinal chemistry. For instance, researchers have demonstrated that modifications to the< strong>Methyl 1,4-diazepane-2-carboxylate scaffold can lead to compounds with enhanced binding affinity to specific biological targets. These findings have opened up new avenues for developing novel therapeutic agents targeting neurological disorders such as epilepsy and Alzheimer's disease.

The synthesis of Methyl 1,4-diazepane-2-carboxylate itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the cyclization of appropriate precursors under controlled conditions to form the diazepane ring. Subsequent functionalization steps then introduce the methyl ester and carboxylate groups. These synthetic routes often require careful optimization to ensure high yields and purity.

In addition to its pharmaceutical applications, Methyl 1,4-diazepane-2-carboxylate has found utility in materials science. Its unique structural features make it a candidate for developing new polymers and coatings with enhanced mechanical and thermal properties. The ability to incorporate this compound into polymer backbones can lead to materials with novel functionalities that are not achievable with traditional monomers.

The future prospects for Methyl 1,4-diazepane-2-carboxylate are promising, with ongoing research aimed at expanding its applications in both pharmaceuticals and materials science. Advances in computational chemistry and automated synthesis techniques are expected to accelerate the discovery of new derivatives with tailored properties. These developments could pave the way for innovative solutions in drug design and material engineering.

In conclusion, Methyl 1,4-diazepane-2-carboxylate (CAS No. 1219532-80-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new bioactive molecules and advanced materials. As our understanding of its properties continues to grow, so too will its significance in modern chemical research.